Cas no 2172094-59-4 (tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate)

• Product Name: tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate
• CAS No: 2172094-59-4
• MF: C₁₅H₂₈FNO₄S
• MW: 337.450527191162
• CID: 5779829
• PubChem ID: 165565708
• Update Time: 2025-06-09

tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{1-[(fluorosulfonyl)methyl]cyclopentyl}-2-methylpropyl)carbamate
• EN300-1577547
• 2172094-59-4
• tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate

• Inchi： 1S/C15H28FNO4S/c1-11(2)12(17-13(18)21-14(3,4)5)15(8-6-7-9-15)10-22(16,19)20/h11-12H,6-10H2,1-5H3,(H,17,18)
• InChI Key： QYUZUHPYYQNGBT-UHFFFAOYSA-N
• SMILES： S(CC1(CCCC1)C(C(C)C)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 337.17230771g/mol
• Monoisotopic Mass: 337.17230771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate

Introduction to Tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate (CAS No. 2172094-59-4)

Tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate, identified by its CAS number 2172094-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorosulfonyl moiety and a cyclopentyl ring system. The presence of these functional groups imparts unique chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The fluorosulfonyl group is particularly noteworthy due to its role in enhancing the metabolic stability and binding affinity of molecules. In recent years, fluorinated compounds have been extensively studied for their potential to improve pharmacokinetic profiles, including bioavailability and duration of action. The incorporation of fluorine atoms into pharmaceutical agents often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors in the design of effective therapeutics.

Similarly, the cyclopentyl ring contributes to the overall steric and electronic properties of the molecule. Cycloalkyl groups are frequently employed in medicinal chemistry to modulate the conformational flexibility and binding interactions of drug candidates. The specific arrangement of atoms within the 1-(fluorosulfonyl)methylcyclopentyl moiety may facilitate optimal interactions with biological targets, such as enzymes or receptors, thereby enhancing therapeutic efficacy.

The tert-butyl carbamate functionality serves as a protecting group or a pharmacophoric element, depending on the context of its application. Carbamate-based derivatives have been explored for their potential in modulating biological pathways, particularly in the inhibition of proteases and kinases. The tert-butyl substituent provides stability to the carbamate group while allowing for selective modifications or hydrolysis under specific conditions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate, leveraging techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis. These methodologies have facilitated access to structurally diverse libraries of compounds, which can be screened for biological activity. High-throughput screening (HTS) and computational modeling have further accelerated the process of identifying lead compounds with promising pharmacological properties.

In the realm of drug discovery, tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate represents a novel scaffold that may exhibit unique interactions with disease-related targets. For instance, studies have suggested that fluorinated cycloalkanes can exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases or cancer progression. The precise structural features of this compound may allow it to modulate signaling pathways relevant to these conditions, offering potential therapeutic benefits.

The synthesis and characterization of this compound also highlight the importance of collaboration between synthetic chemists and biologists. Structural elucidation techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the identity and purity of complex molecules. These data provide critical insights into the conformational preferences and reactivity patterns of tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate, guiding further optimization efforts.

Moreover, computational studies have become indispensable tools in modern drug design. Molecular dynamics simulations and quantum mechanical calculations can predict how this compound might interact with biological macromolecules at an atomic level. Such insights are invaluable for rationalizing experimental observations and designing derivatives with improved properties.

The potential applications of tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate extend beyond traditional pharmaceuticals. Its structural motifs may inspire novel materials or agrochemicals with enhanced functionality. The versatility of fluorinated compounds underscores their broad utility across multiple scientific disciplines.

In conclusion, tert-butyl N-(1-{1-(fluorosulfonyl)methylcyclopentyl}-2-methylpropyl)carbamate (CAS No. 2172094-59-4) exemplifies the innovative approaches being employed in medicinal chemistry to develop next-generation therapeutics. Its unique structural features—comprising a fluorosulfonyl, cyclopentyl, and tert-butyl carbamate moiety—position it as a promising candidate for further investigation. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.